Cas no 1184986-90-0 (2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-chloro-4-methoxyphenyl)acetamide)

• Product Name: 2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-chloro-4-methoxyphenyl)acetamide
• CAS No: 1184986-90-0
• MF: C₂₆H₂₀ClFN₄O₃
• MW: 490.913408279419
• CID: 5342534
• Update Time: 2025-10-23

2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-chloro-4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzyl-8-fluoro-4-oxopyrimido[5,4-b]indol-5-yl)-N-(3-chloro-4-methoxyphenyl)acetamide
• 2-(3-benzyl-8-fluoro-4-oxo-3,4-dihydro-5H-pyrimido[5,4-b]indol-5-yl)-N-(3-chloro-4-methoxyphenyl)acetamide
• 2-(3-benzyl-8-fluoro-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-chloro-4-methoxyphenyl)acetamide
• 2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-chloro-4-methoxyphenyl)acetamide

• Inchi： 1S/C26H20ClFN4O3/c1-35-22-10-8-18(12-20(22)27)30-23(33)14-32-21-9-7-17(28)11-19(21)24-25(32)26(34)31(15-29-24)13-16-5-3-2-4-6-16/h2-12,15H,13-14H2,1H3,(H,30,33)
• InChI Key： ZSRIZLSIADFIOG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CN1C2C=CC(=CC=2C2=C1C(N(C=N2)CC1C=CC=CC=1)=O)F)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 810
• XLogP3: 4.5
• Topological Polar Surface Area: 75.9

Additional information on 2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-chloro-4-methoxyphenyl)acetamide

2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-chloro-4-methoxyphenyl)acetamide: A Comprehensive Overview

The compound CAS No. 1184986-90-0, also known as 2-{3-benzyl-8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-chloro-4-methoxyphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of acetamides and features a complex heterocyclic structure that includes a pyrimido[5,4-b]indole moiety. The presence of fluorine and chlorine substituents, along with a methoxy group, suggests that this molecule may exhibit unique pharmacological properties.

Recent studies have highlighted the importance of pyrimido[5,4-b]indole derivatives in drug discovery. These structures are known to interact with various biological targets, including kinases and other enzymes involved in cellular signaling pathways. The substitution pattern in this compound—specifically the benzyl group at position 3 and the fluoro group at position 8—appears to enhance its bioactivity. Research has shown that such substitutions can improve the molecule's solubility, stability, and binding affinity to target proteins.

The acetamide functional group in this compound plays a crucial role in its pharmacokinetic properties. Acetamides are commonly used in drug design due to their ability to modulate absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the N-(3-chloro-4-methoxyphenyl) group further suggests that this compound may have enhanced selectivity for certain biological targets. Recent advancements in computational chemistry have allowed researchers to predict the binding modes of such molecules with high accuracy, enabling more efficient drug design.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Pyrimido[5,4-b]indole derivatives have been shown to exhibit antiproliferative activity against various cancer cell lines. The combination of fluorine and chlorine substituents in this molecule may enhance its ability to inhibit key enzymes involved in tumor growth and metastasis. Additionally, the methoxy group could contribute to the molecule's ability to cross cellular membranes, improving its bioavailability.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight the versatility of modern organic chemistry techniques. The synthesis likely involves a combination of coupling reactions, cyclizations, and functional group transformations. Researchers have reported successful syntheses of similar compounds using methodologies such as Suzuki-Miyaura coupling and Stille coupling reactions. These methods not only ensure high yields but also allow for precise control over the substitution pattern of the final product.

Recent advancements in analytical techniques have enabled researchers to characterize this compound with unprecedented precision. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and purity of this compound. Such detailed characterization is essential for ensuring reproducibility and reliability in preclinical studies.

In conclusion, CAS No. 1184986-90-0 represents a cutting-edge example of how modern medicinal chemistry can leverage complex molecular architectures to develop novel therapeutic agents. Its unique structural features and potential biological activities make it a valuable candidate for further research in oncology and related fields. As research continues to uncover new insights into its mechanism of action and therapeutic potential, this compound is poised to play a significant role in advancing personalized medicine.